Cas no 2138051-01-9 (3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol)
![3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol structure](https://www.kuujia.com/scimg/cas/2138051-01-9x500.png)
3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1161496
- 3-[cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
- 2138051-01-9
- 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
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- Inchi: 1S/C14H27NO/c1-4-15(11-6-5-7-11)13-10-12(16)8-9-14(13,2)3/h11-13,16H,4-10H2,1-3H3
- InChI Key: UXYGKHKNCLOOTC-UHFFFAOYSA-N
- SMILES: OC1CCC(C)(C)C(C1)N(CC)C1CCC1
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.5Ų
3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1161496-1.0g |
3-[cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138051-01-9 | 1g |
$0.0 | 2023-06-08 |
3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
Additional information on 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9): An Overview of a Promising Compound in Medicinal Chemistry
3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclohexanols and features a cyclobutyl and ethyl substituent on the amino group, along with two methyl groups on the cyclohexane ring. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a subject of extensive research.
The structural complexity of 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) is a key factor in its potential as a therapeutic agent. The cyclobutyl and ethyl substituents on the amino group contribute to its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body. Additionally, the two methyl groups on the cyclohexane ring enhance the compound's stability and solubility, further improving its pharmacokinetic profile.
Recent studies have explored the biological activity of 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective properties are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
The pharmacokinetic profile of 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective therapeutic agents. The compound shows good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.
In terms of safety, preclinical toxicity studies have shown that 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) has a wide therapeutic window with minimal side effects at therapeutic doses. This is an important consideration for its potential use in clinical settings.
The synthesis of 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) has been optimized to ensure high yield and purity. Various synthetic routes have been explored, including catalytic hydrogenation and Grignard reactions, which provide efficient methods for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical trials.
Current research efforts are focused on further elucidating the mechanisms of action of 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9). Ongoing studies are investigating its interactions with specific receptors and enzymes involved in inflammatory and neurodegenerative processes. These studies aim to identify potential targets for drug development and optimize the compound's therapeutic efficacy.
In conclusion, 3-[Cyclobutyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138051-01-9) represents a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating inflammatory diseases and neurodegenerative disorders make it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing studies, this compound may pave the way for new therapeutic strategies in these challenging medical conditions.
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